Cas no 148200-76-4 (Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate)

• Product Name: Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate
• CAS No: 148200-76-4
• MF: C₉H₁₀NNaO₅S
• MW: 267.234172344208
• CID: 6789963
• PubChem ID: 167727069
• Update Time: 2025-06-07

Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium {[(benzyloxy)carbonyl]amino}methanesulfonate
• EN300-39918689
• 148200-76-4
• Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate

• Inchi： 1S/C9H11NO5S.Na/c11-9(10-7-16(12,13)14)15-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,10,11)(H,12,13,14);/q;+1/p-1
• InChI Key： XODNCJILGJNXSO-UHFFFAOYSA-M
• SMILES： S(CNC(=O)OCC1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 267.01773788g/mol
• Monoisotopic Mass: 267.01773788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate

Introduction to Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate (CAS No. 148200-76-4)

Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate, a compound with the chemical formula NaO₃SCH₂SO₂NHC₆H₅CO₂, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 148200-76-4, is a derivative of methanesulfonic acid and features a complex structure that includes a benzyloxy carbonyl group and an amino methanesulfonate moiety. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyloxy carbonyl group, often abbreviated as Boc, is a protecting group commonly used in organic synthesis to shield amino groups during chemical reactions. Its stability under a wide range of conditions makes it particularly useful in multi-step synthetic pathways. On the other hand, the methanesulfonate anion provides the compound with enhanced solubility in polar solvents, which is advantageous for both laboratory-scale reactions and industrial applications.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate has emerged as a key intermediate in the synthesis of several promising drug candidates. Its structural features allow for modifications that can fine-tune the pharmacological properties of the final compounds, making it a versatile tool in medicinal chemistry.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By incorporating the benzyloxy carbonyl group into drug molecules, researchers can design inhibitors that selectively target specific proteases. The methanesulfonate moiety further enhances the binding affinity and selectivity of these inhibitors, leading to more effective therapeutic outcomes.

Recent studies have highlighted the potential of Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate in the development of antiviral agents. The compound’s ability to undergo selective modifications allows for the creation of molecules that can interfere with viral replication mechanisms. For instance, researchers have explored its use in synthesizing inhibitors that target viral proteases and polymerases, which are essential for viral replication. These findings suggest that this compound could be a valuable asset in the fight against emerging viral infections.

The role of Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate in drug discovery is further underscored by its utility in peptide synthesis. Peptides are short chains of amino acids that exhibit diverse biological activities. The Boc protecting group ensures that peptide bonds are formed under controlled conditions, while the methanesulfonate anion facilitates solubility and reactivity. This combination makes it an ideal candidate for large-scale peptide production, which is critical for both research and therapeutic purposes.

Advances in synthetic methodologies have also expanded the applications of Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate. Modern techniques such as flow chemistry and continuous manufacturing have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce costs, making it more feasible to incorporate this compound into industrial-scale drug manufacturing.

The environmental impact of chemical synthesis is another area where Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate plays a significant role. By promoting greener synthetic routes, researchers can minimize waste and reduce energy consumption. For example, solvent-free reactions and catalytic processes have been developed to enhance efficiency while maintaining high selectivity. These advancements align with global efforts to develop sustainable chemical practices.

In conclusion, Sodium {[(benzyloxy)carbonyl]amino}methanesulfonate (CAS No. 148200-76-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate in synthesizing bioactive molecules, particularly those targeting proteases and viruses. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to advancements in medicine and biotechnology.